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Compound of Interest

Compound Name: Vinyl 2-chlorobenzoate

L  Get Quote

Cat. No.: B099402

Vinyl 2-chlorobenzoate (CAS No. 15721-27-4) is an important monomer and synthetic
intermediate.[1] Its structure, featuring a reactive vinyl group and a substituted aromatic ring,
makes it a valuable building block in polymer chemistry and organic synthesis. The vinyl ester
moiety can participate in polymerization reactions to create polymers with tailored properties for
applications in coatings, adhesives, and advanced materials. Furthermore, the molecule serves
as a precursor in various organic transformations where the vinyl group can be further
functionalized.

This guide focuses on the most practical and efficient laboratory-scale synthetic routes, moving
beyond simple procedural lists to explain the underlying mechanisms and critical process
parameters that ensure success.

Compound Identifier Value

IUPAC Name Vinyl 2-chlorobenzoate
Synonyms 2-Chlorobenzoic Acid Vinyl Ester
CAS Number 15721-27-4[1]

Molecular Formula CoH7CIO2[1]

Molecular Weight 182.60 g/mol

Physical State

Colorless to Light Yellow Liquid

Boiling Point

130°C at 16 mmHg[1]
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Core Synthetic Strategy: Transvinylation of 2-
Chlorobenzoic Acid

Transvinylation, or vinyl interchange, is the most prevalent and accessible method for
synthesizing vinyl 2-chlorobenzoate. This equilibrium-driven reaction involves the transfer of
a vinyl group from a readily available vinyl ester, most commonly vinyl acetate, to 2-
chlorobenzoic acid.[2] The reaction produces the desired vinyl 2-chlorobenzoate and acetic
acid. The use of a large excess of vinyl acetate helps to drive the equilibrium toward the
product side.

Two primary approaches are employed to facilitate this transformation: a catalyst-free method
using a chemical activator and a transition metal-catalyzed approach.

Method A: Activated Ester Transvinylation (Catalyst-
Free)

This modern, mild, and efficient method circumvents the need for heavy metal catalysts. The
strategy relies on the activation of the carboxylic acid group of 2-chlorobenzoic acid with an
activating agent, which renders it highly susceptible to nucleophilic attack by a vinyloxide anion.
[3] 2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) has proven to be a highly effective activating
agent for this purpose.[3]

Causality and Mechanism:
The reaction proceeds in two distinct stages within the same pot:

» Activation: 2-Chlorobenzoic acid reacts with CDMT in the presence of a tertiary amine base,
such as N-methylmorpholine (NMM). The NMM acts as an acid scavenger, neutralizing the
HCI byproduct and facilitating the formation of a highly reactive intermediate, 2-(2-
chlorobenzoyloxy)-4,6-dimethoxy-1,3,5-triazine.[3]

« Vinyl Transfer: In a separate flask at very low temperatures, a strong, non-nucleophilic base
like potassium tert-butylate (KOtBu) deprotonates the enol form of vinyl acetate to generate
potassium vinyloxide. The activated triazine ester of 2-chlorobenzoic acid is then added to
this solution. The highly nucleophilic vinyloxide attacks the activated carbonyl carbon,
displacing the triazine leaving group to form the final product, vinyl 2-chlorobenzoate.[3]
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The low reaction temperature (—30°C to —40°C) is critical for controlling the highly exothermic
vinyl transfer step and maximizing yield.[3]

Step 1: Activation (0-5°C) Step 2: Vinyl Transfer (-30°C)
2-Chlorobenzoic Acid CDMT N-Methylmorpholine (NMM) Vinyl Acetate Potassium tert-Butylate (KOtBu)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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